Cas no 24572-54-1 (Butanamide, 3-[[4-(dimethylamino)phenyl]imino]-N-phenyl-)

• Product Name: Butanamide, 3-[[4-(dimethylamino)phenyl]imino]-N-phenyl-
• CAS No: 24572-54-1
• MF: C₁₈H₂₁N₃O
• MW: 295.378844022751
• CID: 1417760
• PubChem ID: 71357914
• Update Time: 2025-04-20

Butanamide, 3-[[4-(dimethylamino)phenyl]imino]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 3-[[4-(dimethylamino)phenyl]imino]-N-phenyl-
• 3-[4-(dimethylamino)phenyl]imino-N-phenylbutanamide
• (3E)-3-{[4-(Dimethylamino)phenyl]imino}-N-phenylbutanamide
• DTXSID90781952
• 24572-54-1

• Inchi： 1S/C18H21N3O/c1-14(13-18(22)20-15-7-5-4-6-8-15)19-16-9-11-17(12-10-16)21(2)3/h4-12H,13H2,1-3H3,(H,20,22)/b19-14+
• InChI Key： WSSJSJFXQLOQCA-XMHGGMMESA-N
• SMILES： O=C(C/C(/C)=N/C1C=CC(=CC=1)N(C)C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 295.16863
• Monoisotopic Mass: 295.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 44.7